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Compound of Interest

Compound Name: 2-Bromopyrazine

Cat. No.: B1269915 Get Quote

Physical Properties of 2-Bromopyrazine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-
Bromopyrazine, a heterocyclic organic compound of interest in medicinal chemistry and

materials science. Due to the limited availability of detailed experimental data in peer-reviewed

literature, this document summarizes the reported values and outlines standardized

experimental protocols for the determination of its melting and boiling points.

Core Physical Properties
2-Bromopyrazine is consistently reported as a liquid at standard ambient temperature and

pressure, suggesting a melting point below 25 °C. The available quantitative data for its

physical properties are summarized in the table below.
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Physical Property Value Notes

Melting Point Not available

Reported as "N/A" in some

databases. As a liquid at room

temperature, its melting point

is below ambient temperature.

Boiling Point 183.0 ± 20.0 °C At 760 mmHg.[1]

Experimental Protocols
Detailed experimental procedures for the determination of the physical properties of 2-
Bromopyrazine are not readily available in the surveyed literature. Therefore, this section

outlines standard laboratory methodologies that can be employed for this purpose.

Determination of Melting Point (Capillary Method)
Given that 2-Bromopyrazine is a liquid at room temperature, its melting point would be

determined using a cryostat or a low-temperature melting point apparatus. The general

principle of the capillary method would be adapted for sub-zero temperatures.

Sample Preparation: A small sample of 2-Bromopyrazine is introduced into a capillary tube,

which is then sealed.

Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a

cooling system.

Cooling and Observation: The sample is frozen by lowering the temperature of the

apparatus. Once solid, the temperature is slowly increased at a controlled rate (e.g., 1-2 °C

per minute).

Melting Point Determination: The temperature range is recorded from the point at which the

first signs of melting are observed to when the entire sample has transitioned to a liquid

state.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point of a liquid can be accurately determined using a Thiele tube, which allows for

uniform heating of the sample.

Sample Preparation: A small quantity (a few milliliters) of 2-Bromopyrazine is placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed within the test

tube containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil), ensuring the sample is

immersed in the oil bath.

Heating: The side arm of the Thiele tube is gently heated, which induces convection currents

and ensures uniform temperature distribution.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the inverted capillary tube. Heating is then discontinued.

Boiling Point Determination: The temperature at which the liquid sample begins to be drawn

into the capillary tube upon cooling is recorded as the boiling point. This is the temperature at

which the vapor pressure of the liquid equals the atmospheric pressure.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for obtaining and presenting the physical

properties of a chemical compound like 2-Bromopyrazine.
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Caption: Workflow for Physical Property Data Compilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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